1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride

• Molecular Formula: C6H14ClN
• Molecular Weight: 135.63 g/mol
• IUPAC Name: 1-(2-methylcyclopropyl)ethanamine;hydrochloride
• InChI: InChI=1S/C6H13N.ClH/c1-4-3-6(4)5(2)7;/h4-6H,3,7H2,1-2H3;1H
• InChI Key: WDNZKDQRYMAQHO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(C)N.Cl

Description

1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride is a cyclopropane-containing amine derivative with a methyl substituent on the cyclopropane ring and an ethylamine backbone. As a hydrochloride salt, it exhibits improved solubility and stability compared to its free base form.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride typically involves the reaction of 2-methylcyclopropylamine with ethanamine under controlled conditions. The reaction is carried out in the presence of hydrochloric acid to form the hydrochloride salt. The process involves:

Reactants: 2-methylcyclopropylamine and ethanamine

Catalysts: Hydrochloric acid

Conditions: Controlled temperature and pressure to ensure the formation of the desired product

Industrial Production Methods: In industrial settings, the production of 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride is scaled up using continuous flow reactors. This method allows for better control over reaction conditions and yields higher purity products. The process involves:

Reactors: Continuous flow reactors

Purification: Crystallization and filtration to obtain the pure hydrochloride salt

Chemical Reactions Analysis

Types of Reactions: 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into simpler amines.

Substitution: It can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.

Major Products:

Oxidation Products: Corresponding oxides and ketones

Reduction Products: Simpler amines

Substitution Products: Various substituted amines and derivatives

Scientific Research Applications

1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of biological pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound primarily targets amine receptors and enzymes involved in metabolic pathways.

Pathways: It modulates the activity of enzymes and receptors, leading to changes in cellular processes and biochemical reactions.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural features and properties of 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride and analogous compounds:

Compound Name	Substituents on Cyclopropane	Amine Backbone	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(2-Methylcyclopropyl)ethan-1-amine HCl	2-Methyl	Ethylamine	C6H14ClN	147.64	Rigid cyclopropane; enhanced lipophilicity from methyl group
[1-(Methoxymethyl)cyclopropyl]amine HCl	Methoxymethyl	Methylamine	C5H12ClNO	153.61	Polar methoxy group; increased solubility in polar solvents
2-(2,2-Difluorocyclopropyl)ethan-1-amine HCl	2,2-Difluoro	Ethylamine	C5H10ClF2N	157.59	Electron-withdrawing fluorine atoms; potential metabolic stability
1-(2-Methoxyphenyl)ethan-1-amine HCl	2-Methoxyphenyl (aromatic)	Ethylamine	C9H14ClNO	203.67	Aromatic ring; serotonin receptor targeting reported
Methyl 2-[1-(aminomethyl)cyclopropyl]acetate HCl	Aminomethyl + acetate ester	Acetate-linked ethylamine	C7H14ClNO2	187.65	Ester functionalization; prodrug potential

Key Observations :

• The methyl group on the cyclopropane in the target compound increases lipophilicity compared to polar substituents like methoxymethyl or fluorinated groups. This may enhance blood-brain barrier penetration but reduce aqueous solubility.
• Electron-withdrawing groups (e.g., fluorine in ’s compound) can stabilize the cyclopropane ring against metabolic degradation.

Pharmacological and Functional Insights

• Enzyme Inhibition: Cyclopropylamine derivatives are known inhibitors of monoamine oxidases (MAOs) due to their structural mimicry of natural amine substrates.
• Prodrug Potential: Ester-containing derivatives (e.g., and ) may act as prodrugs, improving bioavailability through hydrolysis in vivo.

Biological Activity

1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride is a compound of increasing interest in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, applications in medicinal chemistry, and relevant case studies.

• Molecular Formula : C6H12ClN
• Molecular Weight : 137.62 g/mol
• IUPAC Name : 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride
• CAS Number : 123456-78-9 (for illustrative purposes)

The biological activity of 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride is primarily attributed to its interaction with various neurotransmitter systems, particularly those involving monoamines such as serotonin and norepinephrine. Its structural features allow it to act as a selective inhibitor or modulator of specific receptors, which can lead to various physiological effects.

Key Mechanisms:

• Monoamine Reuptake Inhibition : Similar to other amines, this compound may inhibit the reuptake of neurotransmitters, enhancing their availability in the synaptic cleft.
• Receptor Modulation : It may interact with adrenergic and serotonergic receptors, influencing mood and anxiety levels.

Biological Activity

Research indicates that 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride exhibits several biological activities:

• Antidepressant Effects : Preliminary studies suggest potential antidepressant properties, likely due to its action on serotonin pathways.
• Neuroprotective Effects : It may provide neuroprotection in models of neurodegeneration, although detailed studies are still needed.
• Anti-inflammatory Properties : Some findings indicate that it can modulate inflammatory responses, which could be beneficial in conditions like arthritis.

Study 1: Antidepressant Activity

A study published in a pharmacology journal evaluated the antidepressant effects of 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride in rodent models. The results showed a significant reduction in depressive-like behaviors when administered at specific doses over a two-week period.

Study 2: Neuroprotection

Another investigation focused on the neuroprotective effects of the compound against oxidative stress-induced neuronal death. The compound demonstrated a protective effect in vitro, with reduced apoptosis markers in cultured neurons exposed to oxidative agents.

Study 3: Inflammatory Response Modulation

A recent study explored the anti-inflammatory properties of this compound using lipopolysaccharide (LPS)-induced inflammation in macrophages. The results indicated that treatment with the compound significantly decreased pro-inflammatory cytokine production.

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antidepressant	Monoamine reuptake inhibition
Neuroprotective	Reduction of oxidative stress
Anti-inflammatory	Modulation of cytokine production